7-[(1-ethyl-3-isobutyl-1H-pyrazol-5-yl)carbonyl]-N,N,2-trimethyl-5,6,7,8-tetrahydropyrido[3,4-d]pyrimidin-4-amine

• IUPAC Name: [4-(dimethylamino)-2-methyl-6,8-dihydro-5H-pyrido[3,4-d]pyrimidin-7-yl]-[2-ethyl-5-(2-methylpropyl)pyrazol-3-yl]methanone
• InChI: InChI=1S/C20H30N6O/c1-7-26-18(11-15(23-26)10-13(2)3)20(27)25-9-8-16-17(12-25)21-14(4)22-19(16)24(5)6/h11,13H,7-10,12H2,1-6H3
• InChI Key: JKFDBKPZENDWDM-UHFFFAOYSA-N
• Canonical SMILES: CCN1C(=CC(=N1)CC(C)C)C(=O)N2CCC3=C(C2)N=C(N=C3N(C)C)C
• Molecular Formula: C20H30N6O
• Molecular Weight: 370.5 g/mol

Description

The compound contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. Pyrazoles are known for their wide range of biological activities, including antibacterial, antifungal, anti-inflammatory, and antitumor activities. The compound also contains a pyrimidine ring, another important heterocyclic aromatic organic compound that is a key component of many biological molecules, including nucleic acids.

Molecular Structure Analysis

The compound contains a pyrazole ring and a pyrimidine ring, both of which are aromatic and contribute to the stability of the molecule. The presence of multiple nitrogen atoms in these rings also allows for the formation of hydrogen bonds, which can influence the compound’s solubility and reactivity.

Chemical Reactions Analysis

Again, while specific reactions involving this compound are not available, pyrazole and pyrimidine compounds are known to undergo a variety of chemical reactions. For example, pyrazoles can react with electrophiles at the 3-position, and pyrimidines can undergo substitutions at the 2- and 4-positions.

Physical And Chemical Properties Analysis

The physical and chemical properties of the compound would depend on its specific structure and functional groups. For example, the presence of multiple nitrogen atoms could influence its acidity and basicity, and the aromatic rings could contribute to its stability and reactivity.

Mechanism of Action

The mechanism of action would depend on the specific biological activity of the compound. For example, some pyrazole compounds are known to inhibit certain enzymes, while others may interact with specific receptors.

Safety and Hazards

The safety and hazards associated with the compound would depend on its specific biological activities. Some pyrazole and pyrimidine compounds are known to have toxic effects, so appropriate safety precautions should be taken when handling and using the compound.

Future Directions

Future research could focus on exploring the biological activities of the compound and developing potential applications in medicine and other fields. Given the wide range of activities associated with pyrazole and pyrimidine compounds, there are likely many possibilities for future exploration.